1-(2,4-Difluorobenzoyl)pyrrolidin-3-amine

• IUPAC Name: (3-aminopyrrolidin-1-yl)-(2,4-difluorophenyl)methanone
• InChI: InChI=1S/C11H12F2N2O/c12-7-1-2-9(10(13)5-7)11(16)15-4-3-8(14)6-15/h1-2,5,8H,3-4,6,14H2
• InChI Key: RKCSLSBZNLRFAU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N)C(=O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C11H12F2N2O
• Molecular Weight: 226.22 g/mol
• CAS No.: 1250726-45-4

Description

Synthesis Analysis

The synthesis of compounds like DFPA often involves the use of the pyrrolidine ring, a nitrogen heterocycle. The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The synthetic strategies used can involve ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular formula of DFPA is C11H12F2N2O. The pyrrolidine ring in its structure is a five-membered ring, which contributes to the stereochemistry of the molecule. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Physical And Chemical Properties Analysis

The molecular weight of DFPA is 226.22 g/mol. Other physical and chemical properties are not explicitly mentioned in the available resources.

Scientific Research Applications

Pyrrole and Pyrrole Derivatives

Pyrrole derivatives, including structures similar to 1-(2,4-Difluorobenzoyl)pyrrolidin-3-amine, are foundational in many biological molecules like heme and chlorophyll. These derivatives exhibit significant aromatic character due to the extensive delocalization of nitrogen electrons. They are typically prepared through the condensation of amines with carbonyl-containing compounds, and have diverse applications including in solvents, dyes, and as intermediates in various chemical reactions (Anderson & Liu, 2000).

Amines in Ring-Opening Reactions

The role of amines like this compound in ring-opening reactions has been studied. These compounds can lead to the synthesis of structures such as tetrahydrobenzo[a]pyrrolizidines, which are prepared stereoselectively and have potential applications in medicinal chemistry (Tsirk, Gronowitz, & Hörnfeldt, 1997).

Intermediates in Antibacterial Synthesis

3-(1-aminoethyl)pyrrolidines, derived from pyrrolidine amines, serve as important intermediates in the preparation of quinolone antibacterials. The stereochemistry of these compounds is crucial for their efficacy in drug development (Schroeder et al., 1992).

Pyrrolidine in Aminobenzannulation Reactions

Pyrrolidine, a structure related to this compound, triggers aminobenzannulation reactions that are crucial for synthesizing 1-amino-acridines. These compounds have various applications in organic synthesis and medicinal chemistry (Belmont & Belhadj, 2005).

Future Directions

The future directions for DFPA could involve further studies on its potential as a treatment for drug addiction and other psychiatric disorders. Additionally, the pyrrolidine ring in its structure offers opportunities for the design of new compounds with different biological profiles.

Mechanism of Action

Target of Action

Pyrrolidine derivatives are widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

Without specific information on “1-(2,4-Difluorobenzoyl)pyrrolidin-3-amine”, it’s difficult to detail its mode of action. Generally, pyrrolidine derivatives interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule .

Biochemical Pathways

Pyrrolidine derivatives can affect a variety of biochemical pathways, depending on their specific structures and targets .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .